Cas no 70831-54-8 ( )
structure
Product Name:
CAS No:70831-54-8
MF:C10H12Br2O4
MW:356.007882118225
CID:975667
PubChem ID:221284
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dibromo-5-methoxycarbonylbicyclo[2.2.1]heptane-6-carboxylic acid
- (+)-(5R)-5-Ethyl-5-hydroxy-2,5,6,9-tetrahydro-8-oxa-2-aza-benzocycloheptene-1,7-dione
- (+)-5-ethyl-5-hydroxy-1,3,4,5,8,9-hexahydrooxepino[3,4-c]pyridin-3,9-dione
- (+)-5-ethyl-5-hydroxy-2,5
- (+-)-5exo,6exo-Dibrom-norbornan-2exo,3exo-dicarbonsaeure-2-methylester
- (+-)-5exo,6exo-dibromo-norbornane-2exo,3exo-dicarboxylic acid-2-methyl ester
- AG-E-61643
- CTK4E8603
- Oxepino[3,4-c]pyridine-3,9-dione,5-ethyl-1,4,5,8-tetrahydro-5-hydroxy-, (5R)-
- 6289-47-0
- NSC5672
- SMR001547340
- NSC-5672
- 70831-54-8
- MLS002637828
- NSC-95635
- NSC167927
- CHEMBL1902787
- NSC95635
- DTXSID70978646
- 5,6-dibromo-3-(methoxycarbonyl)bicyclo[2.2.1]heptane-2-carboxylic acid
- NSC-167927
- HMS3085K15
- DS-008868
- 5,6-dibromo-3-methoxycarbonyl-norbornane-2-carboxylic acid
-
-
- Inchi： 1S/C10H12Br2O4/c1-16-10(15)6-4-2-3(5(6)9(13)14)7(11)8(4)12/h3-8H,2H2,1H3,(H,13,14)
- InChI Key： CEKJTNRDLCMPHH-UHFFFAOYSA-N
- SMILES： BrC1C(C2C(C(=O)O)C(C(=O)OC)C1C2)Br
Computed Properties
- Exact Mass: 353.91016
- Monoisotopic Mass: 353.91023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.6
- LogP: 1.65310
Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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